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Compound of Interest

Methyl 3-chloropropanimidate
Compound Name:
hydrochloride

Cat. No.: B1297176

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 3-chloropropanimidate
hydrochloride (CAS No. 77570-15-1) was found in the available resources. The following
information is compiled from the safety data of structurally related compounds and general
laboratory safety protocols. It is imperative to treat Methyl 3-chloropropanimidate
hydrochloride as a potentially hazardous substance and to handle it with the utmost care in a
controlled laboratory environment.

Introduction

Methyl 3-chloropropanimidate hydrochloride is a chemical intermediate that may be used in
various synthetic applications in research and drug development. Due to the presence of a
reactive chloropropyl group and an imidate functionality, this compound is expected to be
reactive and requires careful handling to ensure the safety of laboratory personnel and the
integrity of experimental results. These notes provide a detailed protocol for the safe handling,
storage, and disposal of this compound.

Physicochemical and Hazard Data

Quantitative data for Methyl 3-chloropropanimidate hydrochloride is not readily available.
The following table summarizes data for related compounds to provide an estimation of its
properties and potential hazards.
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Property

Methyl 2-amino-3-
chloropropanoate
hydrochloride

Methyl 3-
chloropropionate

3-
Dimethylaminopro
pyl chloride
hydrochloride

Molecular Formula

CaHoCI2NO2[1]

C4H7CIO2[2]

CsH13Cl2N

Molecular Weight

174.02 g/mol [1]

122.55 g/mol [2]

158.07 g/mol [3]

Hazard Statements

H315: Causes skin
irritation[1] H319:
Causes serious eye
irritation[1] H335: May
cause respiratory

irritation[1]

H226: Flammable
liquid and vapor[2]
H315: Causes skin
irritation[2] H318:
Causes serious eye
damage[2] H335: May
cause respiratory

irritation[2]

H302: Harmful if
swallowed[3] H315:
Causes skin
irritation[3] H319:
Causes serious eye
irritation[3] H335: May
cause respiratory

irritation[3]

Storage

Store in a well-
ventilated place. Keep
container tightly
closed.[4]

Store in a well-
ventilated place. Keep
cool.[5]

Store in a cool, dry,
and well-ventilated

place.[6]

Safe Handling and Personal Protective Equipment

(PPE)

A risk assessment should be performed before handling Methyl 3-chloropropanimidate

hydrochloride. The following are general safe handling procedures.

Engineering Controls

e Fume Hood: Always handle the compound inside a certified chemical fume hood to avoid

inhalation of dust or vapors.

» Ventilation: Ensure adequate general laboratory ventilation.[6]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[7]
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Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

¢ Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for
any signs of degradation before use.[3][6]

o Lab Coat: A flame-retardant lab coat should be worn at all times.
o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved
respirator with an appropriate cartridge should be used.[6]
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Personal Protective Equipment (PPE) Protocol

Start: Prepare to Handle Chemical

Wear Appropriate PPE:
- Safety Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat

Work in a Certified
Chemical Fume Hood

Handle Chemical
According to Protocol

Decontaminate Gloves
Before Removal

Remove PPE in Correct Order:
1. Gloves
2. Face Shield/Goggles
3. Lab Coat

Wash Hands Thoroughly
with Soap and Water

End: Handling Complete

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.
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Experimental Protocols
Preparation of a Stock Solution

» Preparation: Before starting, ensure all necessary PPE is worn and work is conducted in a
chemical fume hood.

» Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount
of Methyl 3-chloropropanimidate hydrochloride directly into the vial. Avoid creating dust.

 Dissolution: Add the appropriate solvent to the vial in a dropwise manner while gently
swirling to dissolve the compound. If necessary, sonication may be used to aid dissolution.

o Storage: Once dissolved, cap the vial tightly, label it clearly with the compound name,
concentration, solvent, and date of preparation. Store the stock solution under appropriate
conditions, likely refrigerated or frozen, and protected from light and moisture.

Storage and Stability

o Storage Conditions: Based on information for similar compounds, Methyl 3-
chloropropanimidate hydrochloride should be stored in a tightly sealed container in a
cool, dry, and well-ventilated area.[5][6] A recommended storage temperature is in a freezer
at or below -20°C in an inert atmosphere.

e Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and alkaline
materials.[4]

Spill and Leak Procedures

o Evacuation: In case of a significant spill, evacuate the area immediately.
e Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, use an absorbent material (e.g., vermiculite, sand) to contain
the spill. Do not use combustible materials like paper towels.

o Cleanup: Carefully sweep or scoop up the absorbed material into a labeled, sealable waste
container.[4] Clean the spill area with a suitable solvent, followed by soap and water.
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e PPE: Wear appropriate PPE during the entire cleanup process.

» Reporting: Report the spill to the laboratory supervisor or safety officer.

Spill Response Protocol

(Evacuate Immediate Area)

Alert Supervisor and
Safety Officer

i

(Don Appropriate PPE for Cleanup)

Contain Spill with
Inert Absorbent Material

Collect and Place in
Sealed Waste Container

l

(Decontaminate Spill Area)

to Institutional Procedures

(Dispose of Waste According)

Spill Response Complete
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Caption: Step-by-step workflow for responding to a chemical spill.

Waste Disposal

Waste Collection: All waste containing Methyl 3-chloropropanimidate hydrochloride
should be collected in a designated, labeled, and sealed hazardous waste container.

Disposal Method: Dispose of the chemical waste through a licensed waste disposal
company.[4] One suggested method is to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[8] Do not
dispose of it down the drain or in the regular trash.[8]

First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical
attention if irritation persists.[4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[4]

Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Toxicological Information

There is no specific toxicological data available for Methyl 3-chloropropanimidate

hydrochloride. Based on related compounds, it is presumed to be harmful if swallowed and

may cause skin, eye, and respiratory irritation.[1][2][3] Long-term exposure effects are

unknown. All handling should be based on the assumption that the compound is toxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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